Cas no 23152-99-0 (1-ethynyl-4-(propan-2-yl)benzene)

• Product Name: 1-ethynyl-4-(propan-2-yl)benzene
• CAS No: 23152-99-0
• MF: C₁₁H₁₂
• MW: 144.212983131409
• MDL: MFCD03839988
• CID: 239235
• PubChem ID: 637501
• Update Time: 2025-06-13

1-ethynyl-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethynyl-4-(1-methylethyl)-
• 1-Ethynyl-4-(propan-2-yl)benzene
• 4'-ISOPROPYLPHENYL ACETYLENE
• 1-ETHYNYL-4-(1-METHYLETHYL)-BENZENE
• 1-ETHYNYL-4-ISOPROPYL-BENZENE
• 4-(1-methylethyl)phenylethyne
• 4-isopropylphenyl acetylene
• benzene,1-ethynyl-4-(1-methylethyl)
• Benzene,1-ethynyl-4-(1-methylethyl)-(9CI)
• cumene,p-ethynyl
• p-ethynylcumene
• p-isopropylphenylacetylene
• (4-Isopropylphenyl)acetylene
• (p-Isopropylphenyl)acetylene
• 1-Ethynyl-4-isopropylbenzene
• 4'-Isopropylphenylacetylene
• benzene, 1-ethynyl-4-(1-methylethyl)-
• 1-ethynyl-4-propan-2-ylbenzene
• p-isopropylphenylacetylen
• 4-isopropylphenylacetylene
• 4-(2-propyl)phenylacetylene
• CODCGGILXPHCLE-UHFFFAOYSA-N
• 4'-isopropylphenyl acetylene, AldrichCPR
• 1-ETHYNYL,4-ISOPROPYL-BENZENE (4-ISOPROPYL-PHENYLACETYLENE)
• 1-ethynyl-4-(1-methylethyl)benzene
• AKOS010651606
• InChI=1/C11H12/c1-4-10-5-7-11(8-6-10)9(2)3/h1,5-9H,2-3H
• 23152-99-0
• Q-102458
• FT-0638302
• MFCD03839988
• FS-5012
• F9995-1215
• A4897
• SY238622
• A905830
• CS-0076922
• AC-6443
• DTXSID10945832
• EN300-234947
• 4\\'-ISOPROPYLPHENYL ACETYLENE
• DB-012634
• 1-ethynyl-4-(propan-2-yl)benzene

• MDL： MFCD03839988
• Inchi： 1S/C11H12/c1-4-10-5-7-11(8-6-10)9(2)3/h1,5-9H,2-3H3
• InChI Key： CODCGGILXPHCLE-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 144.09400
• Monoisotopic Mass: 144.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: No data available
• Density: 0.91±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 193.8±19.0 ºC (760 Torr),
• Flash Point: 60.3±15.6 ºC,
• Refractive Index: 1.518
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 0.00000
• LogP: 2.79130
• Vapor Pressure: 0.6±0.2 mmHg at 25°C

1-ethynyl-4-(propan-2-yl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36/37/39
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-ethynyl-4-(propan-2-yl)benzene

Comprehensive Overview of 1-Ethynyl-4-(propan-2-yl)benzene (CAS No. 23152-99-0): Properties, Applications, and Industry Relevance

1-Ethynyl-4-(propan-2-yl)benzene (CAS No. 23152-99-0), also known as 4-isopropylethynylbenzene, is a specialized organic compound with a unique molecular structure combining an ethynyl group and an isopropyl-substituted benzene ring. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and fine chemical synthesis. Researchers and industry professionals frequently search for terms like "1-ethynyl-4-(propan-2-yl)benzene synthesis", "CAS 23152-99-0 uses", and "4-isopropylethynylbenzene properties", reflecting its growing importance in advanced chemistry.

The compound's molecular formula, C11H12, highlights its alkyne-aromatic hybrid nature, which contributes to its reactivity and functional utility. Its boiling point, solubility, and stability under various conditions are critical parameters for industrial applications. Recent studies emphasize its role in click chemistry and polymer cross-linking, aligning with the surge in demand for sustainable materials and green chemistry solutions. Environmental considerations, such as biodegradability and low toxicity, further enhance its appeal in eco-friendly formulations.

In the pharmaceutical sector, 1-ethynyl-4-(propan-2-yl)benzene serves as a key building block for drug discovery, particularly in cancer research and neurological therapeutics. Its ethynyl moiety enables efficient Sonogashira coupling reactions, a popular topic in organic synthesis forums. Meanwhile, material scientists leverage its rigid aromatic backbone to design high-performance polymers with enhanced thermal stability—a trending focus in electric vehicle (EV) battery components and aerospace materials.

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Emerging trends in nanotechnology and catalysis have further expanded the compound's potential. For instance, its integration into metal-organic frameworks (MOFs) for gas storage applications aligns with global efforts in carbon capture technologies. Additionally, its photophysical properties make it a candidate for OLEDs and sensors, addressing the booming wearable electronics market.

In summary, 1-ethynyl-4-(propan-2-yl)benzene (CAS No. 23152-99-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—position it as a compound of enduring relevance. As industries prioritize sustainability and efficiency, this molecule is poised to play a pivotal role in shaping future technological advancements.